2-[(4-methylphenyl)sulfonyl]-N-(1-phenylethyl)acetamide

• IUPAC Name: 2-(4-methylphenyl)sulfonyl-N-(1-phenylethyl)acetamide
• InChI: InChI=1S/C17H19NO3S/c1-13-8-10-16(11-9-13)22(20,21)12-17(19)18-14(2)15-6-4-3-5-7-15/h3-11,14H,12H2,1-2H3,(H,18,19)
• InChI Key: WKFUGCAKLRSQGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)CC(=O)NC(C)C2=CC=CC=C2
• Molecular Formula: C17H19NO3S
• Molecular Weight: 317.4 g/mol
• Solubility: 42.4 [ug/mL] (The mean of the results at pH 7.4)

Description

2-[(4-methylphenyl)sulfonyl]-N-(1-phenylethyl)acetamide, also known as MPA, is a chemical compound that has been widely studied for its potential applications in scientific research. MPA is a nonsteroidal anti-inflammatory drug (NSAID) that exhibits analgesic and anti-inflammatory properties. It is a selective inhibitor of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of prostaglandins, which are involved in inflammation and pain.

Mechanism of Action

2-[(4-methylphenyl)sulfonyl]-N-(1-phenylethyl)acetamide works by inhibiting the activity of COX-2, which is responsible for the production of prostaglandins. Prostaglandins are involved in inflammation and pain, and their production is increased in response to injury or tissue damage. By inhibiting COX-2, this compound reduces the production of prostaglandins, which leads to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
In addition to its analgesic and anti-inflammatory effects, this compound has been shown to have other biochemical and physiological effects. It has been shown to modulate the release of neurotransmitters such as dopamine and serotonin, which are involved in mood regulation and reward processing. This compound has also been investigated for its potential neuroprotective properties, particularly in the context of neurodegenerative diseases such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(4-methylphenyl)sulfonyl]-N-(1-phenylethyl)acetamide in lab experiments is its selective inhibition of COX-2, which allows for the study of the specific role of COX-2 in various physiological processes. However, this compound has limitations in terms of its solubility and stability, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on 2-[(4-methylphenyl)sulfonyl]-N-(1-phenylethyl)acetamide. One area of interest is the potential use of this compound in the treatment of neurodegenerative diseases such as Alzheimer's disease. Another area of interest is the development of more stable and soluble forms of this compound for use in experimental settings. Additionally, further research is needed to fully understand the mechanisms underlying this compound's effects on neurotransmitter release and other physiological processes.

Scientific Research Applications

2-[(4-methylphenyl)sulfonyl]-N-(1-phenylethyl)acetamide has been studied extensively for its potential applications in scientific research, particularly in the fields of pharmacology and neuroscience. It has been shown to have analgesic and anti-inflammatory effects in animal models of pain and inflammation. This compound has also been investigated for its potential neuroprotective properties and its ability to modulate the release of neurotransmitters such as dopamine and serotonin.